Cas no 2680818-91-9 (benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680818-91-9
• MF: C₁₈H₁₅N₅O₂S
• MW: 365.409001588821
• CID: 5623565
• PubChem ID: 165934423
• Update Time: 2025-05-26

benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-yl]carbamate
• EN300-28300421
• 2680818-91-9
• benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C18H15N5O2S/c1-26-17-14(11-19)16(23(22-17)15-9-5-6-10-20-15)21-18(24)25-12-13-7-3-2-4-8-13/h2-10H,12H2,1H3,(H,21,24)
• InChI Key： XJHNDHZHVRZFRU-UHFFFAOYSA-N
• SMILES： S(C)C1C(C#N)=C(NC(=O)OCC2C=CC=CC=2)N(C2C=CC=CN=2)N=1

Computed Properties

• Exact Mass: 365.09464591g/mol
• Monoisotopic Mass: 365.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate

Comprehensive Overview of Benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680818-91-9)

Benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680818-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities. Its molecular structure incorporates a pyridine ring, a cyano group, and a methylsulfanyl moiety, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 2680818-91-9 is often queried in conjunction with terms like "synthesis methods", "biological activity", and "structure-activity relationship", reflecting the growing interest in its practical utility.

The synthesis of benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate typically involves multi-step reactions, including cyclization and carbamate formation. Its pyrazole core is a key structural motif found in many FDA-approved drugs, which explains why it is a hot topic in medicinal chemistry forums. Additionally, the presence of a pyridin-2-yl group enhances its binding affinity to biological targets, a feature often explored in computational chemistry studies.

From an industrial perspective, CAS No. 2680818-91-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are investigating eco-friendly routes to produce such compounds. Searches related to "solvent-free synthesis" or "catalytic methods" for this compound have risen, aligning with global trends toward sustainable chemical practices.

Another area of interest is the compound's potential role in crop protection. Agrochemical companies are exploring pyrazole-based derivatives for their herbicidal or fungicidal properties. The methylsulfanyl group in benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate may contribute to its bioactivity, making it a candidate for further agrochemical development. This aligns with frequent search queries like "pyrazole agrochemicals" or "sulfur-containing pesticides".

In summary, benzyl N-4-cyano-3-(methylsulfanyl)-1-(pyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680818-91-9) is a compound of significant scientific and industrial relevance. Its structural complexity and functional groups make it a valuable subject for research in pharmaceuticals, agrochemicals, and material science. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research and development.